Cas no 486994-16-5 (2-(5-bromo-4-formyl-2-methoxyphenoxy)acetamide)

• Product Name: 2-(5-bromo-4-formyl-2-methoxyphenoxy)acetamide
• CAS No: 486994-16-5
• MF: C₁₀H₁₀BrNO₄
• MW: 288.094702243805
• MDL: MFCD02256977
• CID: 3057447
• PubChem ID: 819967
• Update Time: 2025-05-27

2-(5-bromo-4-formyl-2-methoxyphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-Bromo-4-formyl-2-methoxy-phenoxy)-acetamide
• 2-(5-bromo-4-formyl-2-methoxyphenoxy)acetamide
• BBL039531
• DTXSID801247235
• SR-01000261971-1
• LUA99416
• SCHEMBL2556532
• STK348871
• SR-01000261971
• 486994-16-5
• AKOS000303715
• EN300-228051
• Z898562976
• AN-655/15531032

• MDL： MFCD02256977
• Inchi： 1S/C10H10BrNO4/c1-15-8-2-6(4-13)7(11)3-9(8)16-5-10(12)14/h2-4H,5H2,1H3,(H2,12,14)
• InChI Key： QFSUBIRWCJSROI-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C=O)OC)OCC(N)=O

Computed Properties

• Exact Mass: 286.97932Da
• Monoisotopic Mass: 286.97932Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 78.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 2-(5-bromo-4-formyl-2-methoxyphenoxy)acetamide

Comprehensive Overview of 2-(5-bromo-4-formyl-2-methoxyphenoxy)acetamide (CAS No. 486994-16-5)

2-(5-bromo-4-formyl-2-methoxyphenoxy)acetamide is a specialized organic compound with the CAS number 486994-16-5, widely recognized for its unique chemical structure and potential applications in pharmaceutical and agrochemical research. This compound features a bromine substituent, a formyl group, and a methoxy moiety, making it a versatile intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its role in developing novel bioactive molecules and its relevance in drug discovery and material science.

The molecular formula of 2-(5-bromo-4-formyl-2-methoxyphenoxy)acetamide is C₁₀H₁₀BrNO₄, with a molecular weight of 288.09 g/mol. Its structural features, including the acetamide group, contribute to its solubility in polar organic solvents, which is critical for its use in laboratory settings. The presence of the formyl group allows for further functionalization, making it a valuable building block in organic synthesis. Recent studies highlight its potential in creating antimicrobial agents and enzyme inhibitors, aligning with the growing demand for innovative therapeutic solutions.

In the context of current research trends, 2-(5-bromo-4-formyl-2-methoxyphenoxy)acetamide has garnered attention for its potential role in green chemistry and sustainable synthesis. With the global focus on reducing environmental impact, chemists are exploring eco-friendly methods to synthesize such intermediates. This compound’s adaptability in catalytic reactions and microwave-assisted synthesis positions it as a candidate for sustainable industrial applications. Additionally, its relevance in medicinal chemistry is underscored by its potential to serve as a precursor for anticancer and anti-inflammatory agents.

The compound’s CAS number 486994-16-5 is frequently searched in academic and industrial databases, reflecting its importance in chemical research. Users often inquire about its synthesis methods, spectroscopic data, and safety profiles. Recent advancements in computational chemistry have enabled researchers to predict its reactivity and optimize its synthesis pathways, further enhancing its utility. Moreover, the integration of AI-driven drug design has sparked interest in leveraging this compound for high-throughput screening and virtual library development.

From a commercial perspective, 2-(5-bromo-4-formyl-2-methoxyphenoxy)acetamide is available through specialized chemical suppliers, with purity levels tailored for research and development. Its storage and handling require standard laboratory precautions, emphasizing the need for proper chemical management practices. As the demand for custom synthesis and tailor-made intermediates grows, this compound is poised to play a pivotal role in advancing precision medicine and agrochemical innovation.

In summary, 2-(5-bromo-4-formyl-2-methoxyphenoxy)acetamide (CAS No. 486994-16-5) represents a critical intermediate in modern chemistry, bridging gaps between academic research and industrial applications. Its structural complexity and functional diversity make it a subject of ongoing exploration, particularly in fields like biotechnology and nanomaterials. As scientific inquiries evolve, this compound will likely remain at the forefront of innovative chemical solutions.